Cas no 926243-93-8 (4-(1H-Pyrazol-1-yl)-2-(trifluoromethyl)aniline)

• Product Name: 4-(1H-Pyrazol-1-yl)-2-(trifluoromethyl)aniline
• CAS No: 926243-93-8
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• MDL: MFCD09046281
• CID: 4517409
• PubChem ID: 16773914
• Update Time: 2025-10-29

4-(1H-Pyrazol-1-yl)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)-
• 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)aniline
• AKOS000129883
• G28245
• 926243-93-8
• EN300-35616
• CHEMBL5491924
• BMB24393
• 993-796-2
• 4-pyrazol-1-yl-2-(trifluoromethyl)aniline
• 4-(1H-Pyrazol-1-yl)-2-(trifluoromethyl)aniline

• MDL： MFCD09046281
• Inchi： 1S/C10H8F3N3/c11-10(12,13)8-6-7(2-3-9(8)14)16-5-1-4-15-16/h1-6H,14H2
• InChI Key： HRULHPJPZUKSLZ-UHFFFAOYSA-N
• SMILES： NC1=CC=C(N2C=CC=N2)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 227.06703175Da
• Monoisotopic Mass: 227.06703175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(1H-Pyrazol-1-yl)-2-(trifluoromethyl)aniline

Professional Introduction to 4-(1H-Pyrazol-1-yl)-2-(trifluoromethyl)aniline (CAS No. 926243-93-8)

4-(1H-Pyrazol-1-yl)-2-(trifluoromethyl)aniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 926243-93-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both pyrazole and aniline moieties, along with a trifluoromethyl group, contributes to its diverse chemical reactivity and biological activity.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry. Its five-membered structure, consisting of two carbon atoms and three nitrogen atoms, provides a versatile platform for further functionalization. In particular, the 1H-pyrazole moiety in 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)aniline is of particular interest due to its ability to interact with biological targets, making it a valuable scaffold for the development of new therapeutic agents.

The aniline group, on the other hand, introduces an amine functionality that can participate in various chemical reactions, including hydrogen bonding and coordination interactions. This makes 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)aniline a promising candidate for the synthesis of complex molecules with tailored properties. Additionally, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

Recent research has highlighted the potential of 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)aniline in the development of novel pharmaceuticals. Studies have demonstrated its efficacy in various biological assays, including anti-inflammatory, anti-cancer, and antimicrobial applications. The compound's ability to modulate key biological pathways makes it a compelling candidate for further investigation.

In particular, the combination of the pyrazole and aniline moieties has been shown to enhance binding affinity to target proteins. This synergistic effect has led to the discovery of several lead compounds with promising pharmacological properties. The trifluoromethyl group further contributes to this interaction by improving the compound's pharmacokinetic profile.

Advanced computational methods have been employed to study the molecular interactions of 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)aniline with biological targets. These studies have provided valuable insights into its mechanism of action and have guided the optimization of its chemical structure for improved efficacy and selectivity. The use of molecular docking simulations has been particularly useful in identifying key binding residues and designing analogs with enhanced properties.

The synthesis of 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and on a larger scale. These improvements have opened up new possibilities for its application in pharmaceutical research and development.

Future studies are expected to explore the therapeutic potential of 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)aniline in various disease models. Its unique structural features make it a versatile scaffold for drug design, and ongoing research aims to harness its full potential in addressing unmet medical needs. The compound's ability to interact with multiple biological targets suggests that it could be developed into a broad-spectrum therapeutic agent.

The role of computational chemistry in understanding the properties of 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)aniline cannot be overstated. By leveraging computational tools, researchers can gain insights into its behavior at the molecular level and predict its interactions with biological systems. This approach has been instrumental in guiding experimental efforts and accelerating the discovery process.

In conclusion, 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)aniline (CAS No. 926243-93-8) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features and biological activity make it a valuable tool for drug development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing medical science.